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Compound of Interest

Compound Name: 5-Chloro-2-nitrophenol

Cat. No.: B185284 Get Quote

Proper management and disposal of 5-Chloro-2-nitrophenol are critical for ensuring

laboratory safety and environmental protection. This compound is classified as hazardous,

being harmful if swallowed, inhaled, or in contact with skin, and causes serious eye irritation.[1]

Furthermore, it is recognized as being very toxic to aquatic life with long-lasting effects.[1][2]

Adherence to the following procedural guidelines is essential for researchers, scientists, and

drug development professionals to mitigate risks and comply with regulations.

Immediate Safety Protocols & Personal Protective
Equipment (PPE)
Before handling 5-Chloro-2-nitrophenol for disposal, ensure all safety precautions are

understood and implemented.[3] Appropriate personal protective equipment (PPE) is

mandatory to prevent exposure.

Hand Protection: Wear chemically resistant protective gloves.[3][1]

Eye and Face Protection: Use chemical safety goggles or glasses and a face shield.[3]

Skin and Body Protection: Don suitable protective clothing to prevent skin contact.[3][1]

Respiratory Protection: If there is a risk of dust generation or inadequate ventilation, wear

appropriate respiratory protection.[3][1]
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Handle the chemical in a well-ventilated area, and always wash hands thoroughly after

handling.[3][2] Do not eat, drink, or smoke in areas where the chemical is used or stored.[3]

Hazard and Disposal Data Summary
The following table summarizes key quantitative data related to the hazards and disposal of 5-
Chloro-2-nitrophenol.
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Parameter Data / Classification Reference

GHS Hazard Statements H302 (Harmful if swallowed)

H312 (Harmful in contact with

skin)
[1]

H315 (Causes skin irritation) [3]

H319 (Causes serious eye

irritation)
[3]

H332 (Harmful if inhaled) [1]

H335 (May cause respiratory

irritation)
[3]

H410 / H411 (Very toxic/Toxic

to aquatic life with long lasting

effects)

[1][2]

NFPA Health Hazard

2 (Intense or continued

exposure could cause

temporary incapacitation or

possible residual injury)

[3]

Recommended Disposal
High-temperature incineration

is the preferred method.[3][4]

Incineration Temp. (General for

Nitrophenols)
Rotary Kiln: 820–1,600°C [4]

Fluidized Bed: 450–980°C [4]

Incompatible Materials

Strong acids, strong bases,

and strong oxidizing agents.[3]

[5]

Step-by-Step Disposal Procedures
The disposal of 5-Chloro-2-nitrophenol must be managed as hazardous waste from the point

of generation to its final treatment.[6] Disposal down the drain or in regular trash is strictly

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.sigmaaldrich.com/SG/en/sds/aldrich/n19702
https://synquestprodstorage.blob.core.windows.net/msds/4600/4654-5-03.pdf
https://synquestprodstorage.blob.core.windows.net/msds/4600/4654-5-03.pdf
https://www.sigmaaldrich.com/SG/en/sds/aldrich/n19702
https://synquestprodstorage.blob.core.windows.net/msds/4600/4654-5-03.pdf
https://www.sigmaaldrich.com/SG/en/sds/aldrich/n19702
https://www.echemi.com/produce/pr2503214606-5-chloro-2-nitrophenol.html
https://synquestprodstorage.blob.core.windows.net/msds/4600/4654-5-03.pdf
https://synquestprodstorage.blob.core.windows.net/msds/4600/4654-5-03.pdf
https://www.atsdr.cdc.gov/toxprofiles/tp50-c5.pdf
https://www.atsdr.cdc.gov/toxprofiles/tp50-c5.pdf
https://www.atsdr.cdc.gov/toxprofiles/tp50-c5.pdf
https://synquestprodstorage.blob.core.windows.net/msds/4600/4654-5-03.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1815022&productDescription=4-CHLRO-2-NTROPHENOL+98+C+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b185284?utm_src=pdf-body
https://www.odu.edu/sites/default/files/documents/labwaste-mgmnt-guidelines.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b185284?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


prohibited.[7][8]

Step 1: Waste Identification and Segregation
All materials contaminated with 5-Chloro-2-nitrophenol, including the chemical itself, reaction

residues, and contaminated lab supplies (e.g., gloves, weighing papers, pipette tips), must be

collected as hazardous waste.[9] This waste stream must be segregated from incompatible

materials such as strong acids, bases, and oxidizers to prevent violent reactions.[3][10] Do not

mix this waste with other chemical waste streams unless explicitly approved by your

institution's Environmental Health and Safety (EHS) office.[9]

Step 2: Container Selection and Labeling
Select a Container: Use a container that is in good condition and chemically compatible with

5-Chloro-2-nitrophenol.[7][11] The original product container is often a suitable choice if it

is not damaged.[10]

Labeling: From the moment waste is first added, the container must be clearly labeled with

the words "HAZARDOUS WASTE" and the full chemical name, "5-Chloro-2-nitrophenol".[9]

[11] Include the percentage composition if it is part of a mixture.[11]

Secure Closure: The container must be kept tightly sealed at all times, except when you are

actively adding waste.[10][11] For liquid waste, do not fill the container beyond 75% capacity

to allow for vapor expansion.[12]

Step 3: Waste Accumulation and Storage
Store the sealed and labeled waste container in a designated Satellite Accumulation Area

(SAA).[6][10] This area must be at or near the point of generation and under the control of

laboratory personnel.[7] The SAA should be inspected weekly for any signs of leakage.[7][10]

Ensure that incompatible wastes within the SAA are physically separated.[7]

Step 4: Arranging for Final Disposal
The final disposal of 5-Chloro-2-nitrophenol waste must be handled by a licensed hazardous

waste contractor.[6][9] The recommended disposal method is high-temperature incineration in a

facility equipped with an afterburner and scrubber to control emissions.[3][4]
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Contact EHS: Coordinate with your institution's EHS office to arrange for the pickup and

disposal of the waste.[6][9]

Documentation: Complete all required paperwork, such as a hazardous material pickup

request form, providing an accurate description of the waste.[11]

Step 5: Spill and Emergency Procedures
In the event of a spill, immediate and safe cleanup is required.

Evacuate and Ventilate: Evacuate non-essential personnel from the immediate area and

ensure adequate ventilation.[9]

Wear PPE: Only personnel with appropriate PPE should manage the cleanup.[3]

Containment: For solid spills, carefully sweep or shovel the material into a suitable container

for disposal, taking care to minimize the generation of dust.[3]

Cleanup: Collect all contaminated cleanup materials and debris as hazardous waste.[11]

Reporting: Report the incident to your supervisor and EHS office as per institutional policy.

[12]

Disposal Workflow Diagram
The following diagram outlines the procedural flow for the proper disposal of 5-Chloro-2-
nitrophenol.
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Caption: Disposal workflow for 5-Chloro-2-nitrophenol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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